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Compound of Interest

Compound Name: Caffeine, 8-(decylthio)-

Cat. No.: B15345537

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for Caffeine, 8-
(decylthio)-. This guide is based on the known hazards of its parent compound, caffeine, and
the general chemical class of thioethers. For any chemical with unknown toxicity, it is crucial to
handle it with the utmost caution, assuming it is hazardous.[1]

Hazard Assessment

Handling Caffeine, 8-(decylthio)- requires a conservative approach due to the lack of specific
toxicological data. The hazard assessment is based on its structural components:

» Caffeine Core: Caffeine is harmful if swallowed, can cause skin and eye irritation, and may
irritate the respiratory tract.[2][3][4][5] High doses can lead to central nervous system
overstimulation, restlessness, tremors, and rapid heart rate.[2]

e Thioether Group (-S-C10H21): Low molecular weight thiols and thioethers are known for their
strong, unpleasant odors.[6][7] Thioethers can also cause skin and eye irritation. While the
long decyl chain in 8-(decylthio)-caffeine reduces volatility, skin contact remains a primary
concern.

Based on this, Caffeine, 8-(decylthio)- should be treated as a substance that is harmful if
ingested or absorbed through the skin, and as a potential skin, eye, and respiratory irritant.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to minimize exposure.[1][8] The following table

outlines the recommended PPE for various laboratory tasks involving Caffeine, 8-(decylthio)-.

. Hand Body Respiratory
Task Eye Protection . . .
Protection Protection Protection
Storage and Safety glasses o Not generally
Nitrile gloves Lab coat

Transport

with side shields

required

Double-gloving

(e.g., two pairs of

Recommended if

o not in a fume
o _ nitrile gloves ora  Lab coat, closed-
Weighing (Solid) Safety goggles ) ) hood or
flexible laminate toe shoes ]
ventilated
glove under a
. enclosure
nitrile glove)[9]
Work in a

Solution Chemical splash Double-gloving Lab coat, closed- -~ )
] o certified chemical
Preparation goggles[10] (nitrile) toe shoes
fume hood
Work in a

Experimental

Use

Chemical splash

goggles[10]

Double-gloving

(nitrile)

Lab coat, closed-

toe shoes

certified chemical

fume hood

Waste Disposal

Chemical splash

goggles

Double-gloving

(nitrile)

Lab coat, closed-

toe shoes

Work in a
certified chemical

fume hood

Operational Plan: Step-by-Step Handling

a. Preparation and Engineering Controls:

» Always handle Caffeine, 8-(decylthio)- in a well-ventilated area, preferably within a certified

chemical fume hood.[11]

e Ensure that an eyewash station and safety shower are readily accessible.[11]

o Keep a spill kit appropriate for solid chemicals nearby.
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b. Weighing and Solution Preparation:
» Don the appropriate PPE as detailed in the table above.

» Perform all weighing operations within a fume hood or a ventilated balance enclosure to
prevent inhalation of any fine particulates.

» When preparing solutions, add the solid to the solvent slowly to avoid splashing.
c. Experimental Use:

e Conduct all reactions and manipulations involving this compound within a chemical fume
hood.

o Keep all containers tightly sealed when not in use.[12]
d. Decontamination:

o Wipe down all surfaces that may have come into contact with the chemical using an
appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water.

e For glassware and equipment that has come into contact with the thioether, a rinse with a
bleach solution can help to oxidize and deodorize any residual compound.[7] This should be
done within a fume hood.[7]

Disposal Plan

As a research chemical with unknown environmental and toxicological effects, Caffeine, 8-
(decylthio)- must be disposed of as hazardous waste.

» Solid Waste: All disposable materials that have come into contact with the chemical (e.g.,
gloves, weighing paper, paper towels) should be placed in a dedicated, sealed, and clearly
labeled hazardous waste container.[7]

» Liquid Waste: All solutions containing Caffeine, 8-(decylthio)- should be collected in a
labeled hazardous waste container. Do not dispose of this chemical down the drain.
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o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste.

» Final Disposal: All waste must be disposed of through your institution's environmental health
and safety office or a licensed professional waste disposal service.[3]

Visual Workflow for Safe Handling

The following diagram outlines the logical flow for the safe handling and disposal of Caffeine,
8-(decylthio)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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